Cas no 866726-94-5 (N-cyclopentyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-cyclopentyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866726-94-5
• MF: C₂₃H₂₅N₅O₂S
• MW: 435.54190325737
• CID: 6302866
• PubChem ID: 2136810
• Update Time: 2025-07-10

N-cyclopentyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine
• AKOS001865333
• N-cyclopentyl-3-[(4-isopropylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine
• N-cyclopentyl-3-[4-(propan-2-yl)benzenesulfonyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• F1604-0459
• N-cyclopentyl-3-(4-propan-2-ylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine
• NCGC00375978-01
• NCGC00375978-02
• N-cyclopentyl-3-((4-isopropylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 866726-94-5

• Inchi： 1S/C23H25N5O2S/c1-15(2)16-11-13-18(14-12-16)31(29,30)23-22-25-21(24-17-7-3-4-8-17)19-9-5-6-10-20(19)28(22)27-26-23/h5-6,9-15,17H,3-4,7-8H2,1-2H3,(H,24,25)
• InChI Key： FPYGMTPZIAUHLX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)C)(C1=C2N(C3C=CC=CC=3C(=N2)NC2CCCC2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 435.17289623g/mol
• Monoisotopic Mass: 435.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-cyclopentyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine

Comprehensive Analysis of N-cyclopentyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 866726-94-5)

The compound N-cyclopentyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 866726-94-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique structure, combining a quinazoline core with a triazole and benzenesulfonyl moiety, makes it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapy, aligning with the growing demand for novel small-molecule therapeutics.

In recent years, the search for selective enzyme inhibitors has become a hotspot in drug discovery. The triazoloquinazoline scaffold of this compound is structurally analogous to several FDA-approved drugs, which has led to increased interest in its structure-activity relationship (SAR). Computational studies suggest that the cyclopentyl and isopropyl groups enhance binding affinity to specific protein targets, a topic frequently queried in AI-driven drug design platforms. This aligns with trending searches like "how to optimize quinazoline derivatives" or "benzenesulfonyl role in drug potency."

From a synthetic perspective, CAS No. 866726-94-5 presents intriguing challenges due to its multicomponent reactivity. The 1,2,3-triazole ring, often synthesized via click chemistry, is a key focus for researchers exploring green chemistry alternatives. Given the rise in sustainable synthesis queries, this compound's preparation could benefit from catalyst-free or microwave-assisted methods—topics dominating academic forums and patent literature.

The pharmacokinetic profile of N-cyclopentyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine remains under investigation, but preliminary data indicates favorable lipophilicity and blood-brain barrier permeability. These properties are critical for CNS-targeted drugs, a sector experiencing exponential growth. Searches such as "improving drug bioavailability" or "quinazoline CNS applications" reflect this trend, further highlighting the compound's relevance.

In conclusion, CAS No. 866726-94-5 represents a compelling case study in modern fragment-based drug design. Its hybrid architecture bridges traditional medicinal chemistry with cutting-edge computational modeling, addressing frequent user inquiries about "next-generation drug scaffolds." As research progresses, this compound may unlock new avenues in precision medicine and targeted therapy, solidifying its place in the evolving landscape of bioactive molecules.